Cas no 2229109-89-9 (tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate
• CAS No: 2229109-89-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 6541535
• PubChem ID: 165673251
• Update Time: 2025-07-22

tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate
• tert-butyl N-[4-hydroxy-3-(pyrrolidin-2-yl)phenyl]carbamate
• EN300-1871560
• 2229109-89-9

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-10-6-7-13(18)11(9-10)12-5-4-8-16-12/h6-7,9,12,16,18H,4-5,8H2,1-3H3,(H,17,19)
• InChI Key： CNROXWHPDNBFCE-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2229109-89-9)

The compound tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 2229109-89-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders.

One of the key features of tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate is its versatility in chemical modifications. The presence of both a hydroxy group and a tert-butyl carbamate moiety allows for selective functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial in modern medicinal chemistry, where precision and customization are paramount. Recent studies have explored its role in the development of enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies.

In the context of current research trends, CAS No. 2229109-89-9 is often discussed alongside topics like structure-activity relationships (SAR) and computational drug design. With the rise of AI-driven drug discovery, this compound has been the subject of virtual screening campaigns to identify its potential interactions with biological targets. Such approaches are revolutionizing the field, reducing the time and cost associated with traditional trial-and-error methods. This aligns with the broader industry shift toward data-driven research and high-throughput screening.

The synthesis of tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic hydrogenation. These processes are optimized to ensure high yield and purity, which are critical for its application in preclinical studies. The compound's stability under various conditions also makes it a reliable candidate for further investigation. Researchers frequently search for synthetic protocols and analytical methods to characterize this molecule, reflecting its practical importance in laboratories.

From a commercial perspective, CAS No. 2229109-89-9 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its pricing and availability are often influenced by factors such as scale-up challenges and raw material sourcing. As the demand for novel chemical entities grows, suppliers are increasingly focusing on sustainable synthesis and green chemistry principles to meet regulatory and environmental standards. This trend resonates with the global push toward eco-friendly manufacturing practices.

In summary, tert-butyl N-4-hydroxy-3-(pyrrolidin-2-yl)phenylcarbamate represents a promising scaffold in drug development, with its structural features enabling diverse applications. Its relevance in neurological research, metabolic studies, and computational chemistry underscores its potential to contribute to future breakthroughs. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in innovative therapeutic strategies.